Application Notes & Protocols: Functionalization of (Aminomethyl)ferrocene for Advanced Drug Delivery Systems

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Ferrocene,(aminomethyl)-*
CAS No.:	*12176-38-4*
Cat. No.:	*B1180353*

Get Quote

Abstract

Ferrocene, with its unique organometallic sandwich structure, exceptional stability, and reversible redox properties, has emerged as a powerful scaffold in medicinal chemistry and drug delivery.[1][2] The transformation of its hydrophobic neutral state to a hydrophilic cationic state upon oxidation is the cornerstone of its use in stimuli-responsive systems.[3][4] (Aminomethyl)ferrocene, featuring a reactive primary amine, serves as a versatile and accessible starting point for chemical modification. This guide provides an in-depth exploration of the core strategies for functionalizing (aminomethyl)ferrocene, offering detailed protocols for creating sophisticated drug delivery vehicles. We will delve into the rationale behind these methodologies, from direct drug conjugation to the synthesis of advanced polymeric nanocarriers, and elucidate their application in redox-responsive drug release and chemodynamic therapy.

© 2026 BenchChem. All rights reserved.

The Strategic Importance of (Aminomethyl)ferrocene in Drug Carrier Design

The clinical efficacy of many potent therapeutic agents is often hampered by poor solubility, lack of specificity, and systemic toxicity. Drug delivery systems (DDS) aim to overcome these limitations by encapsulating or conjugating drugs to carriers that can transport them to the target site and release them in a controlled manner. Ferrocene-based systems are particularly promising due to their inherent biocompatibility and multi-modal potential.[5][6]

The central iron atom in ferrocene can exist in a stable +2 oxidation state, which is hydrophobic. In the oxidative tumor microenvironment, rich in reactive oxygen species (ROS) like hydrogen peroxide (H_2O_2), it can be oxidized to the hydrophilic ferrocenium cation (Fe^{3+}). [3][7] This transition can trigger the disassembly of a nanocarrier, leading to site-specific drug release. Furthermore, the Fe^{2+} ion can participate in the Fenton reaction, converting endogenous H_2O_2 into highly cytotoxic hydroxyl radicals (•OH), a process known as chemodynamic therapy (CDT).[1][8][9]

(Aminomethyl)ferrocene is an ideal precursor for building these systems. Its primary amine group ($–NH_2$) is a nucleophilic handle that can be readily modified through well-established bioconjugation chemistries, allowing for the covalent attachment of drugs, polymers, and targeting ligands.[2][10]

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Figure 1: Logical relationship between ferrocene's core properties and its applications in drug delivery, enabled by the functionalization of (aminomethyl)ferrocene.

Core Functionalization Strategy: Amide Bond Formation

The most direct method for conjugating molecules to (aminomethyl)ferrocene is through the formation of a stable amide bond. This is typically achieved by reacting the amine group with a carboxylic acid-containing drug or linker. To facilitate this reaction, the carboxylic acid must first be "activated" to make it more susceptible to nucleophilic attack. The use of N-hydroxysuccinimide (NHS) esters is a widely adopted and highly efficient method for this purpose.[10][11]

Causality Behind the Choice:

© 2026 BenchChem. All rights reserved.

- Stability: Amide bonds are exceptionally stable under physiological conditions, preventing premature drug cleavage.
- Efficiency: The reaction between a primary amine and an NHS ester is rapid and high-yielding at room temperature and neutral-to-slightly alkaline pH.
- Specificity: NHS esters show high selectivity for primary amines over other functional groups like hydroxyls or thiols, minimizing side reactions.[10]

Protocol 2.1: Synthesis of a Ferrocene-Drug Conjugate via NHS Ester Chemistry

This protocol describes the conjugation of (aminomethyl)ferrocene to a model drug containing a carboxylic acid, using EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS to form the active ester in situ.

Materials:

- (Aminomethyl)ferrocene
- Carboxylic acid-containing drug (e.g., Ibuprofen, or a custom molecule)
- N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC-HCl)
- N-Hydroxysuccinimide (NHS)
- Anhydrous N,N-Dimethylformamide (DMF)
- Anhydrous Diisopropylethylamine (DIPEA)
- Diethyl ether
- Saturated sodium bicarbonate solution ($NaHCO_3$)
- Brine (saturated NaCl solution)
- Anhydrous magnesium sulfate ($MgSO_4$)

© 2026 BenchChem. All rights reserved.

- Required glassware and magnetic stirrer

Procedure:

- Activation of Carboxylic Acid:
  - In a round-bottom flask under an inert atmosphere (N_2 or Ar), dissolve the carboxylic acid-containing drug (1.0 eq), EDC-HCl (1.2 eq), and NHS (1.2 eq) in anhydrous DMF.
  - Stir the mixture at room temperature for 4-6 hours to form the NHS ester. The progress can be monitored by Thin Layer Chromatography (TLC).
- Conjugation Reaction:
  - In a separate flask, dissolve (aminomethyl)ferrocene (1.1 eq) in anhydrous DMF. Add DIPEA (1.5 eq) to act as a non-nucleophilic base.
  - Add the solution of (aminomethyl)ferrocene dropwise to the activated NHS ester solution from Step 1.
  - Allow the reaction to stir overnight at room temperature.
- Work-up and Purification:
  - Pour the reaction mixture into a separatory funnel containing deionized water.
  - Extract the aqueous phase three times with diethyl ether or ethyl acetate.
  - Combine the organic layers and wash sequentially with saturated $NaHCO_3$ solution, water, and brine.
  - Dry the organic layer over anhydrous $MgSO_4$, filter, and concentrate the solvent under reduced pressure.
- Purification:
  - The crude product is typically an orange or reddish solid. Purify the product using column chromatography on silica gel. A gradient elution starting with hexane and gradually

© 2026 BenchChem. All rights reserved.

increasing the polarity with ethyl acetate is often effective.[12][13][14]

- Characterization:
  - Confirm the structure of the final conjugate using ^{1}H NMR, ^{13}C NMR, and High-Resolution Mass Spectrometry (HRMS).
  - Verify the formation of the amide bond by observing the characteristic C=O stretch (around 1650 cm^{-1}) in FTIR spectroscopy.



Click to download full resolution via product page

Figure 2: Step-by-step workflow for the synthesis of an amide-linked ferrocene-drug conjugate.

Advanced Strategy: Polymer Conjugation for Nanocarrier Formation

To create drug delivery systems with enhanced circulation times and passive targeting capabilities (via the Enhanced Permeability and Retention effect), (aminomethyl)ferrocene can be incorporated into polymers. This is often done by creating amphiphilic block copolymers, which self-assemble in aqueous media to form micelles with a hydrophobic, drug-loading core and a hydrophilic, stabilizing shell.[6][15][16]

Causality Behind the Choice:

- Self-Assembly: Amphiphilic polymers spontaneously form core-shell nanostructures in water, encapsulating hydrophobic drugs within the ferrocene-containing core.[16]
- Biocompatibility & Stealth: A hydrophilic shell, often made of poly(ethylene glycol) (PEG), reduces opsonization and clearance by the immune system, prolonging circulation.

© 2026 BenchChem. All rights reserved.

- Stimuli-Responsiveness: The entire polymeric structure can be made redox-responsive. Oxidation of the ferrocene units in the core increases its polarity, leading to micelle destabilization and drug release.[6][7]

Protocol 3.1: Post-Polymerization Modification to Create Ferrocene-Functionalized Polymers

This protocol describes the conjugation of (aminomethyl)ferrocene to a pre-synthesized polymer that contains NHS-activated ester side chains.

Materials:

- (Aminomethyl)ferrocene
- Polymer with NHS-activated side chains (e.g., Methacrylic acid N-hydroxysuccinimide ester copolymer)
- Anhydrous DMF
- Anhydrous Triethylamine (TEA) or DIPEA
- Dialysis tubing (appropriate Molecular Weight Cut-Off, MWCO)
- Deionized water
- Lyophilizer

Procedure:

- Polymer Dissolution:
  - Dissolve the NHS-activated polymer in anhydrous DMF in a flask under an inert atmosphere.
- Conjugation Reaction:
  - In a separate vial, dissolve (aminomethyl)ferrocene (0.8-1.0 eq relative to NHS groups) in anhydrous DMF. Add TEA (2.0 eq) to the solution.

© 2026 BenchChem. All rights reserved.

- Add the ferrocene solution dropwise to the stirring polymer solution.
- Allow the reaction to proceed for 24 hours at room temperature.

- Purification by Dialysis:
  - Transfer the reaction mixture into a dialysis tube of an appropriate MWCO (e.g., 3.5 kDa).
  - Dialyze against a large volume of deionized water for 48-72 hours, with frequent water changes (e.g., every 6 hours) to remove unreacted (aminomethyl)ferrocene, DMF, and other small molecules.
- Isolation:
  - Collect the purified polymer solution from the dialysis bag.
  - Freeze the solution and lyophilize (freeze-dry) to obtain the final ferrocene-functionalized polymer as a fluffy, orange-colored solid.
- Characterization:
  - Confirm the successful conjugation using ^{1}H NMR. The characteristic peaks of the ferrocene protons should be visible. The degree of functionalization can be calculated by comparing the integration of ferrocene peaks to the polymer backbone peaks.
  - Use Gel Permeation Chromatography (GPC) to confirm that the polymer has not undergone significant degradation or cross-linking.

Applications and Proof-of-Concept Protocols

Redox-Responsive Drug Release

The hallmark of ferrocene-based carriers is their ability to release their payload in response to an oxidative stimulus. This can be demonstrated in vitro using H_2O_2 to simulate the ROS-rich tumor microenvironment.

Protocol 4.1: Monitoring H_2O_2-Triggered Drug Release

© 2026 BenchChem. All rights reserved.

Principle: A hydrophobic, drug-loaded ferrocene-polymer micelle solution is prepared. Upon addition of H_2O_2, the ferrocene core is oxidized, leading to micelle disassembly and release of the encapsulated drug. The amount of released drug is quantified over time, typically by fluorescence spectroscopy if a fluorescent drug/dye is used.

Procedure:

- Prepare Drug-Loaded Micelles:
  - Dissolve the ferrocene-functionalized polymer and a hydrophobic drug (e.g., Doxorubicin (DOX) or Nile Red as a fluorescent model) in a common organic solvent (e.g., DMF).
  - Add this solution dropwise to a vigorously stirring aqueous buffer (e.g., PBS, pH 7.4).
  - Allow the solvent to evaporate or remove it by dialysis to form stable, drug-loaded micelles.
  - Remove any non-encapsulated drug by filtration or dialysis.
- Initiate Release:
  - Divide the micelle solution into two dialysis bags (same MWCO as before).
  - Place one bag in a release buffer (PBS, pH 7.4) as a control.
  - Place the second bag in a release buffer containing a biologically relevant concentration of H_2O_2 (e.g., 100 µM to 10 mM).
- Quantify Release:
  - At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), take an aliquot from the buffer outside the dialysis bag.
  - Quantify the concentration of the released drug using UV-Vis or fluorescence spectroscopy.
  - Plot the cumulative drug release (%) versus time for both the control and H_2O_2-treated samples. A significantly faster release rate in the H_2O_2 group validates the redox-

© 2026 BenchChem. All rights reserved.

responsive mechanism.[6][7]



Click to download full resolution via product page

Figure 3: Mechanism of redox-responsive drug release from a ferrocene-containing nanocarrier.

Chemodynamic Therapy (CDT)

The ability of the ferrocene moiety to generate cytotoxic •OH radicals via the Fenton reaction can be assessed using specific probes.

© 2026 BenchChem. All rights reserved.

Protocol 4.2: Detection of Hydroxyl Radical Generation

Principle: Methylene blue (MB) is a dye that is degraded and bleached in the presence of hydroxyl radicals. The rate of MB degradation is proportional to the rate of •OH generation.

Procedure:

- Prepare a solution of your ferrocene conjugate in a buffer at a pH mimicking the slightly acidic tumor microenvironment (pH ~6.5).
- Add methylene blue to a final concentration of ~10-20 µg/mL.
- Add H_2O_2 (e.g., 1 mM) to initiate the Fenton reaction.
- Monitor the decrease in the absorbance of methylene blue at its λ_max (~664 nm) over time using a UV-Vis spectrophotometer.
- A control sample without the ferrocene conjugate should show minimal degradation of MB. The rapid bleaching in the presence of the ferrocene conjugate confirms its ability to act as a CDT agent.[1]

Summary of Ferrocene-Based Drug Delivery Systems

The versatility of (aminomethyl)ferrocene allows for the creation of a wide array of drug delivery platforms. The table below summarizes representative data from the literature.

© 2026 BenchChem. All rights reserved.

Carrier Type	Drug/Payload	Drug Loading Efficiency (%)	Target/Application	Key Finding	Reference
PN(Fc-b-TEG) Copolymer Micelles	Doxorubicin (DOX)	66.7%	Cancer Therapy	Oxidation-controlled drug release with excellent biocompatibility.	[6][16]
mPEG-PCL-Fc Copolymer Micelles	Doxorubicin (DOX)	~15-20%	Cancer Therapy	pH-responsive release and enhanced ROS generation in tumor cells.	[17][18]
Ferrocene-Hyaluronic Acid Micelles	Doxorubicin (DOX)	Not Specified	CD44-Targeted Cancer Therapy	Synergistic effect of CDT from ferrocene and chemotherapy from DOX.	[1]
Ferrocene-Steroid Conjugate	Androsterone derivative	N/A (Direct Conjugate)	Colon & Breast Cancer	Showed high anti-proliferative activity on HT-29 and MCF-7 cell lines.	[19]
Ferrocene Hybrid Compounds	N/A (Direct Conjugate)	N/A (Direct Conjugate)	HeLa & CHO Cancer Cells	Promising anticancer activity with IC50 values	[20][21]

© 2026 BenchChem. All rights reserved.

	between 42-74 µg/mL.

Conclusion and Outlook

(Aminomethyl)ferrocene is a superb molecular building block for the next generation of smart drug delivery systems. The straightforward and robust chemical strategies outlined in this guide enable researchers to conjugate therapeutic agents directly or construct advanced, stimuli-responsive nanocarriers. The dual-mode action, combining controlled drug release with on-site chemodynamic therapy, positions ferrocene-based platforms as a highly promising strategy to enhance the efficacy of cancer treatments. Future work will likely focus on integrating targeting moieties for active receptor-mediated delivery and developing theranostic systems where the redox activity of ferrocene can also be harnessed for electrochemical or imaging-based diagnostics.

References

- Didier, A., et al. (2023). Ferrocene-Based Drugs, Delivery Nanomaterials and Fenton Mechanism: State of the Art, Recent Developments and Prospects. Molecules, 28(13), 5221. [Link]
- Wang, Q., et al. (2023). Recent advances in ferrocene-based nanomedicines for enhanced chemodynamic therapy. Journal of Nanobiotechnology, 21(1), 35. [Link]
- Wang, Q., et al. (2023). Recent advances in ferrocene-based nanomedicines for enhanced chemodynamic therapy. PubMed Central. [Link]
- Li, S., et al. (2018). Redox-stimuli-responsive drug delivery systems with supramolecular ferrocenyl-containing polymers for controlled release. Coordination Chemistry Reviews, 375, 379-397. [Link]
- Didier, A., et al. (2023). Ferrocene-Based Drugs, Delivery Nanomaterials and Fenton Mechanism: State of the Art, Recent Developments and Prospects. Odesa I. I. Mechnikov National University. [Link]

© 2026 BenchChem. All rights reserved.

- Choi, Y., et al. (2020). Reactive oxygen species (ROS)-responsive ferrocene-polymer-based nanoparticles for controlled release of drugs. Journal of Materials Chemistry B, 8(9), 1906-1913. [Link]
- Lee, S. H., et al. (2023). A novel transdermal drug delivery system: drug-loaded ROS-responsive ferrocene fibers for effective photoprotective and wound healing activity. Biomaterials Research, 27(1), 74. [Link]
- Didier, A., et al. (2023). Ferrocene-Based Drugs, Delivery Nanomaterials and Fenton Mechanism: State of the Art, Recent Developments and Prospects. ResearchGate. [Link]
- Li, S., et al. (2018). Redox-stimuli-responsive drug delivery systems with supramolecular ferrocenyl-containing polymers for controlled release. ResearchGate. [Link]
- Tzakouris, V., et al. (2014). Synthesis and characterization of new ferrocene peptide conjugates. Dalton Transactions, 43(3), 1364-1375. [Link]
- Qiu, G., et al. (2019). Ferrocene-containing amphiphilic polynorbornenes as biocompatible drug carriers. Polymer Chemistry, 10(18), 2314-2323. [Link]
- Xu, F., et al. (2021). Construction of a Drug Delivery System via pH-Responsive Polymeric Nanomicelles Containing Ferrocene for DOX Release and Enhancement of Therapeutic Effects. ACS Omega, 6(42), 28091-28101. [Link]
- Ullah, F., et al. (2022). Contemporary Developments in Ferrocene Chemistry: Physical, Chemical, Biological and Industrial Aspects. Molecules, 27(23), 8250. [Link]
- Xu, F., et al. (2021). Construction of a Drug Delivery System via pH-Responsive Polymeric Nanomicelles Containing Ferrocene for DOX Release and Enhancement of Therapeutic Effects. ACS Publications. [Link]
- Meléndez, E., et al. (2017). Ferrocene-steroid conjugates: Synthesis, structure and biological activity. Journal of Organometallic Chemistry, 846, 113-120. [Link]
- Qiu, G., et al. (2019). Ferrocene-containing amphiphilic polynorbornenes as biocompatible drug carriers. Polymer Chemistry. [Link]

© 2026 BenchChem. All rights reserved.

- Xu, F., et al. (2021). Construction of a Drug Delivery System via pH-Responsive Polymeric Nanomicelles Containing Ferrocene for DOX Release and Enhancement of Therapeutic Effects. National Institutes of Health. [Link]
- Peter, S., et al. (2022). Ferrocene-Based Hybrid Drugs as Potential Anticancer and Antibacterial Therapeutic Agents for Incorporation into Nanocarriers: In Silico, In Vitro, Molecular Docking Evaluations. MDPI. [Link]
- Durand, G., et al. (2009). Synthesis and characterization of ferrocene containing block copolymers. DTU Research Database. [Link]
- Jagdale, D., et al. (2024). Exploring the Versatility of Ferrocene and its Derivatives: A Comprehensive Review. Biomedical and Pharmacology Journal. [Link]
- Rivas, J., et al. (2013). Aminomethyl-Substituted Ferrocenes and Derivatives: Straightforward Synthetic Routes, Structural Characterization, and Electrochemical Analysis. ResearchGate. [Link]
- Tait, A., et al. (2014). A Comparison of Five Bioconjugatable Ferrocenes for Labeling of Biomolecules. PubMed Central. [Link]
- Kilway, K. V. (2007). Acylation of Ferrocene. University of Missouri – Kansas City. [Link]
- Peter, S., et al. (2022). Ferrocene-Based Hybrid Drugs as Potential Anticancer and Antibacterial Therapeutic Agents for Incorporation into Nanocarriers: In Silico, In Vitro, Molecular Docking Evaluations. ResearchGate. [Link]
- Unknown Author. Friedel-Crafts Acylation of Ferrocene and Column Chromatography of the Product. University of Massachusetts Amherst. [Link]
- Mohrig, J. R., et al. (2019). Friedel-Crafts Acylation of Ferrocene: Acetylferrocene. Truman State University. [Link]
- Aksenov, N., et al. (2022). Modern Trends in Bio-Organometallic Ferrocene Chemistry. MDPI. [Link]

© 2026 BenchChem. All rights reserved.

- Gheorghiu, M. D. (n.d.). THE PREPARATION OF FERROCENE AND ACETYLFERROCENE. Massachusetts Institute of Technology. [Link]
- Martínez-Alonso, M., et al. (2020). Reimagining Pt(II) Anticancer Agents: The Role of Ferrocene in Monofunctional Chemotherapeutic Compounds. Inorganic Chemistry, 59(13), 9182-9193. [Link]
- Ghasemi, F., et al. (2022). Ferrocene-functionalized magnetic core-shell nanoparticles based on hydrosilylation reaction for pH-responsive doxorubicin delivery system. ResearchGate. [Link]
- Scarborough, J. H., et al. (2022). Synthetic Methodology: Asymmetric Ferrocene Derived Bio-Conjugate Systems-Method l Protocol Preview. YouTube. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Ferrocene-Based Drugs, Delivery Nanomaterials and Fenton Mechanism: State of the Art, Recent Developments and Prospects - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Exploring the Versatility of Ferrocene and its Derivatives: A Comprehensive Review – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
- 3. A novel transdermal drug delivery system: drug-loaded ROS-responsive ferrocene fibers for effective photoprotective and wound healing activity - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Contemporary Developments in Ferrocene Chemistry: Physical, Chemical, Biological and Industrial Aspects - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Recent advances in ferrocene-based nanomedicines for enhanced chemodynamic therapy [thno.org]
- 6. Ferrocene-containing amphiphilic polynorbornenes as biocompatible drug carriers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
- 7. Reactive oxygen species (ROS)-responsive ferrocene-polymer-based nanoparticles for controlled release of drugs - Journal of Materials Chemistry B (RSC Publishing)

© 2026 BenchChem. All rights reserved.

[pubs.rsc.org]

- 8. Ferrocene-Based Drugs, Delivery Nanomaterials and Fenton Mechanism: State of the Art, Recent Developments and Prospects [ouci.dntb.gov.ua]
- 9. researchgate.net [researchgate.net]
- 10. documents.thermofisher.com [documents.thermofisher.com]
- 11. A Comparison of Five Bioconjugatable Ferrocenes for Labeling of Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
- 12. d.web.umkc.edu [d.web.umkc.edu]
- 13. people.chem.umass.edu [people.chem.umass.edu]
- 14. chemlab.truman.edu [chemlab.truman.edu]
- 15. pubs.acs.org [pubs.acs.org]
- 16. Ferrocene-containing amphiphilic polynorbornenes as biocompatible drug carriers - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
- 17. pubs.acs.org [pubs.acs.org]
- 18. Construction of a Drug Delivery System via pH-Responsive Polymeric Nanomicelles Containing Ferrocene for DOX Release and Enhancement of Therapeutic Effects - PMC [pmc.ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
- 20. Ferrocene-Based Hybrid Drugs as Potential Anticancer and Antibacterial Therapeutic Agents for Incorporation into Nanocarriers: In Silico, In Vitro, Molecular Docking Evaluations | MDPI [mdpi.com]
- 21. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Application Notes & Protocols: Functionalization of (Aminomethyl)ferrocene for Advanced Drug Delivery Systems]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1180353/docs#application-notes-protocols-functionalization-of-aminomethyl-ferrocene-for-advanced-drug-delivery-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 BenchChem. All rights reserved.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.